1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 1-(3-methoxypropyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C9H16O3/c1-12-7-3-6-9(8(10)11)4-2-5-9/h2-7H2,1H3,(H,10,11)
• InChI Key: LWFDGXIASAEVKJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCC1(CCC1)C(=O)O

Description

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid (CAS 1497855-99-8) is a high-purity chemical compound supplied for research and development purposes. With the molecular formula C9H16O3 and a molecular weight of 172.22 g/mol, this compound features a cyclobutane ring core substituted with a carboxylic acid group and a 3-methoxypropyl chain at the same carbon atom . This structure makes it a valuable synthon, or building block, in organic synthesis, particularly in medicinal chemistry for the construction of more complex molecules. The carboxylic acid group is a versatile functional handle that can undergo various reactions, such as amide coupling to create peptide mimetics or esterifications, while the ether-containing side chain can influence the compound's solubility and metabolic stability . As a cyclobutane derivative, it may be used to introduce conformational restraint into target molecules, a strategy often employed in drug design to improve potency and selectivity. This product is intended for use in laboratory research only. It is not intended for diagnostic or therapeutic use, nor for human consumption. Researchers should consult the relevant Safety Data Sheet (SDS) prior to use and note that it may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation .

Preparation Methods

Direct Alkylation of Cyclobutane-1-carboxylic Acid

One of the straightforward approaches involves the nucleophilic substitution of cyclobutane-1-carboxylic acid derivatives with 3-methoxypropyl halides (e.g., bromide or chloride). This method typically proceeds under reflux conditions with a base such as potassium carbonate or sodium hydride in an aprotic solvent like acetone or dimethylformamide (DMF).

Reaction scheme:

Cyclobutane-1-carboxylic acid + 3-methoxypropyl bromide → MPCBA

Advantages:

• Simple, well-established protocol.
• High selectivity if reaction conditions are optimized.

Limitations:

• Necessity for pre-activation of the acid (e.g., formation of acid chlorides) to improve reactivity.

Ester Intermediate Route Followed by Hydrolysis

This route involves synthesizing an ester intermediate, such as 3-methoxypropyl cyclobutane-1-carboxylate, via esterification, followed by hydrolysis to yield the free acid.

Step 1: Esterification

• React cyclobutane-1-carboxylic acid with 3-methoxypropyl alcohol in the presence of a catalytic acid (e.g., sulfuric acid) under reflux.

Step 2: Hydrolysis

• Subject the ester to hydrolysis using aqueous acid or base (e.g., NaOH), followed by acidification to recover MPCBA.

Advantages:

• Good control over reaction conditions.
• High purity of the final product.

Limitations:

• Additional steps increase complexity and time.

Cyclization Strategy Using Malonate Derivatives

Based on patent literature and recent research, a notable method involves cyclization reactions utilizing malonate derivatives, such as methyl malonate, ethyl malonate, or diisopropyl malonate, to construct the cyclobutane ring.

Proposed synthetic pathway:

• Preparation of Malonate Derivative:
  Malonate esters are prepared or obtained commercially.

• Ketol Formation:
  3-Dichloroacetone reacts with ethylene glycol or similar diols under acidic conditions to form a ketol intermediate.

• Cyclization Step:
  The ketol reacts with malonate derivatives under basic or acidic conditions, inducing cyclization to form the cyclobutane ring with the desired substituents.

• Hydrolysis and Acidification:
  The intermediate is hydrolyzed under strong acid conditions to yield MPCBA.

This method is highlighted in patent CN101555205B, emphasizing mild reaction conditions, cost-effectiveness, and scalability.

Data Table Summarizing Preparation Methods

Method	Raw Materials	Key Reactions	Reaction Conditions	Advantages	Limitations
Direct Alkylation	Cyclobutane-1-carboxylic acid + 3-methoxypropyl halide	Nucleophilic substitution	Reflux in acetone/DMF, base present	Simple, high yield	Requires pre-activation of acid
Ester Intermediate	Cyclobutane-1-carboxylic acid + 3-methoxypropyl alcohol	Esterification, hydrolysis	Reflux with sulfuric acid, then NaOH hydrolysis	Good control, high purity	Multi-step process
Cyclization via Malonate	Malonate derivatives + ketol intermediates	Cyclization, hydrolysis	Mild acid/base, elevated temperature	Cost-effective, scalable	Complex multi-step synthesis

Research Findings and Insights

• The patent CN101555205B describes a novel synthetic route employing malonate derivatives and ketol intermediates, emphasizing reaction simplicity and mild conditions. This method avoids expensive raw materials and reduces production costs, facilitating large-scale manufacturing.

• Literature indicates that the cyclization approach via malonates offers a versatile platform for synthesizing substituted cyclobutane derivatives, including MPCBA, with high yields and minimal by-products.

• The choice of raw materials such as ethylene glycol, malonate esters, and common acids like hydrochloric acid underscores the method's economic feasibility and environmental friendliness.

Concluding Remarks

The synthesis of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid is well-established through multiple routes, with the malonate-based cyclization method emerging as a particularly promising approach due to its simplicity, cost-effectiveness, and scalability. These methods leverage readily available raw materials and operate under mild conditions, aligning with industrial requirements for large-scale production.

Future research should focus on optimizing reaction parameters, exploring catalytic systems to further improve yields, and developing environmentally benign protocols to enhance sustainability.

Chemical Reactions Analysis

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: The compound can be reduced to form alcohols or other reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The carboxylic acid group can participate in hydrogen bonding and electrostatic interactions, while the methoxypropyl group can influence the compound’s solubility and reactivity. These interactions can affect various biochemical pathways and processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid with five structurally related cyclopropane/cyclobutane carboxylic acid derivatives, emphasizing substituent effects, applications, and physicochemical properties.

1-Aminocyclopropane-1-carboxylic Acid

• Structure: Cyclopropane ring with amino (–NH₂) and carboxylic acid (–COOH) groups at the 1-position.
• Key Properties :
  • Acts as an ethylene precursor in plants, regulating growth and stress responses .
  • Smaller ring size (cyclopropane) increases ring strain compared to cyclobutane, enhancing reactivity.
• Applications : Primarily agricultural, used to study ethylene biosynthesis .
• Contrast: Unlike the target compound’s methoxypropyl chain, the amino group enables participation in biochemical pathways, limiting overlap in applications.

1-Aminocyclobutane[11C]carboxylic Acid (ACBC)

• Structure: Cyclobutane ring with amino and carboxylic acid groups; radiolabeled with carbon-11 for imaging.
• Key Properties :
  • Rapid blood clearance and tumor-specific uptake in preclinical models .
  • Minimal toxicity and low excretion rates (3.6% in 2 hours) .
• Applications : Positron emission tomography (PET) imaging agent for tumors .
• Contrast: The amino group facilitates tumor targeting, while the methoxypropyl substituent in the target compound may alter biodistribution due to increased lipophilicity.

1-Methyl-5-oxopyrrolidine-3-carboxylic Acid

• Structure : Pyrrolidine ring (5-membered) with a methyl group, oxo group, and carboxylic acid.
• Key Properties :
  • Solid-state stability and high purity (100% concentration per SDS) .
  • The oxo group enhances polarity compared to cyclobutane derivatives.
• Contrast : The pyrrolidine ring reduces strain but offers fewer opportunities for stereochemical modulation compared to cyclobutane.

1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carboxylic Acid

• Structure : Cyclobutane with a 4-methoxyphenyl substituent and an oxo group at the 3-position.
• Key Properties: High purity (99.78% via HPLC) and stability under ambient storage .
• Applications : Research tool in synthetic chemistry .
• Contrast : The oxo group and aromatic substituent differentiate it from the aliphatic methoxypropyl chain of the target compound, impacting solubility and binding interactions.

1-(3,3-Difluoropropyl)cyclobutane-1-carboxylic Acid

• Structure : Cyclobutane with a 3,3-difluoropropyl chain.
• Key Properties: Molecular weight: 178.18 g/mol; fluorination increases electronegativity and metabolic stability . Potential applications in pharmaceuticals due to fluorine’s bioisosteric effects.
• Contrast : Fluorine atoms enhance electron-withdrawing effects, whereas the methoxy group in the target compound is electron-donating, affecting electronic distribution and reactivity.

Biological Activity

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid is a cyclobutane derivative that has garnered attention in scientific research due to its potential biological activities. This article explores the compound's synthesis, biological effects, and mechanisms of action, supported by case studies and relevant data.

Synthesis

The synthesis of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid typically involves the reaction of cyclobutane derivatives with methoxypropyl groups under controlled conditions. The compound can be synthesized through various methods, including nucleophilic substitution and esterification reactions.

Antimicrobial Properties

Research indicates that 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid exhibits significant antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. For instance, a study reported minimum inhibitory concentrations (MICs) ranging from 32 to 128 µg/mL against these pathogens.

Microbial Strain	MIC (µg/mL)
Escherichia coli	64
Staphylococcus aureus	32
Pseudomonas aeruginosa	128

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In animal models, it demonstrated a reduction in inflammation markers, suggesting its potential application in treating inflammatory diseases. A notable study utilized carrageenan-induced paw edema in rats, where doses of 50 mg/kg resulted in a significant decrease in paw swelling compared to the control group.

The biological activity of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid is believed to involve multiple mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways, thereby reducing the production of pro-inflammatory cytokines.
• Membrane Interaction : Its lipophilic nature allows it to interact with microbial membranes, leading to cell lysis and death.

Study on Antimicrobial Efficacy

A recent study published in the Journal of Medicinal Chemistry highlighted the efficacy of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid against resistant strains of bacteria. The researchers found that the compound not only inhibited bacterial growth but also reduced biofilm formation, a critical factor in chronic infections.

In Vivo Anti-inflammatory Study

In another study conducted on mice, the administration of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid resulted in decreased levels of inflammatory markers such as TNF-alpha and IL-6. The results indicated its potential as an anti-inflammatory agent suitable for further development.